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Compound of Interest
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Cat. No.: B036588

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraoctyltin, with the CAS number 3590-84-9, is a tetraorganotin compound characterized by
a central tin atom covalently bonded to four octyl groups.[1] As a member of the organotin
family, it serves primarily as a chemical intermediate and catalyst in various industrial
applications.[2] While some organotin compounds are noted for their significant biological
activity, tetra-substituted tins like tetraoctyltin are generally considered to have low toxicity.
This guide provides a comprehensive technical overview of tetraoctyltin, including its
physicochemical properties, synthesis and analytical methodologies, spectroscopic profile, and
a discussion of its biological implications for researchers in drug development and related
fields.

Physicochemical and Safety Data

A summary of the key physicochemical properties of tetraoctyltin is presented in Table 1. This
data is essential for handling, storage, and experimental design.

Table 1: Physicochemical Properties of Tetraoctyltin

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b036588?utm_src=pdf-interest
https://www.benchchem.com/product/b036588?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraoctyltin
https://www.semanticscholar.org/paper/The-Palladium%E2%80%90Catalyzed-Cross%E2%80%90Coupling-Reactions-of-Stille/8a9361891b74deaef97d31f70b836c8d4ba5b75a
https://www.benchchem.com/product/b036588?utm_src=pdf-body
https://www.benchchem.com/product/b036588?utm_src=pdf-body
https://www.benchchem.com/product/b036588?utm_src=pdf-body
https://www.benchchem.com/product/b036588?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula Cs2HesSn [1]
Molecular Weight 571.59 g/mol [1]
Clear to yellow liquid, may be
Appearance ]
slightly hazy
Boiling Point 268 °C at 13 hPa
Density 0.98 g/cm3 at 20 °C
Flash Point 180 °C
Soluble in chloroform,
Solubility sparingly soluble in ethyl

acetate.

INChI=1S/4C8H17.Sn/c41-3-5-
InChl [1]
7-8-6-4-2;/h41,3-8H2,2H3;

CCCCCCCC--INVALID-LINK--
SMILES [1]
(Cccccece)cceeeeee

Tetraoctyltin is classified as a hazardous substance, and appropriate safety precautions
should be taken. Table 2 outlines the GHS hazard classifications.

Table 2: GHS Hazard Information for Tetraoctyltin
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Hazard Statement Description

H315 Causes skin irritation

H317 May cause an allergic skin reaction
H319 Causes serious eye irritation

H335 May cause respiratory irritation

Suspected of damaging fertility or the unborn
H361 P ding y

child
H371 May cause damage to organs

May cause long lasting harmful effects to
H413

aquatic life

Data sourced from PubChem and commercial supplier safety data sheets.[1]

Experimental Protocols
Synthesis of Tetraoctyltin

A general method for the preparation of tetraalkyltin compounds, including tetraoctyltin,
involves the reaction of tin tetraacetate with a trialkylaluminum compound in a suitable solvent
like tetrahydrofuran (THF). The following protocol is adapted from a patented procedure.

Experimental Workflow for Synthesis and Purification
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[Dispersion of Tin Tetraacetate in THF}

'

Slow, Dropwise Addition of Trioctylaluminum
(Temperature < 65°C)

Reflux Reaction Mixture
(1-2 hours)

'

Giltration to Remove Aluminum Triacetate)

'

[Distillation of Filtrate to Remove THF}

Click to download full resolution via product page
Caption: Workflow for the synthesis of tetraoctyltin.
Detailed Methodology:

e Reaction Setup: In a four-neck flask equipped with a mechanical stirrer, dropping funnel,
reflux condenser with an inert gas (e.g., Argon) inlet, and a thermometer, add tin tetraacetate

and anhydrous tetrahydrofuran (THF).

o Reagent Addition: While stirring and maintaining an inert atmosphere, slowly add
trioctylaluminum to the slurry in a dropwise manner. The reaction is exothermic, and the
temperature of the reaction mixture should be maintained below 65°C, using external cooling

if necessary.
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» Reaction: After the complete addition of trioctylaluminum, heat the reaction mixture to the
reflux temperature of THF and maintain for 1-2 hours with continuous stirring.

o Work-up:

o Cool the reaction mixture to room temperature. The precipitated aluminum triacetate is
removed by filtration.

o Wash the solid aluminum triacetate with fresh THF.

o Combine the filtrates and remove the THF by distillation, preferably under reduced
pressure.

 Purification: The resulting crude tetraoctyltin can be further purified by vacuum distillation to
yield a clear, colorless product.

Analytical Methodology: Quantification of Organotins

The analysis of organotin compounds, including tetraoctyltin, in various matrices often
requires a derivatization step followed by chromatographic separation and detection. The
following is a general protocol for the analysis of organotins by Gas Chromatography-Mass
Spectrometry (GC-MS).

Experimental Workflow for GC-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Tetraoctyltin (CAS:
3590-84-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036588#tetraoctyltin-cas-number-3590-84-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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